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Compound of Interest

Compound Name: Ceftriaxone sodium hydrate

Cat. No.: B10753623 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing the solubility of Ceftriaxone sodium

in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of Ceftriaxone sodium?

A: Ceftriaxone sodium is a white to yellowish-orange crystalline powder that is readily soluble in

water.[1][2][3] It is sparingly soluble in methanol and very slightly soluble in ethanol.[1][2][3]

Q2: What is the approximate pH of a Ceftriaxone sodium aqueous solution?

A: A 1% aqueous solution of Ceftriaxone sodium has a pH of approximately 6.7.[1][2][4]

Q3: What is a recommended buffer for dissolving Ceftriaxone sodium for biological

experiments?

A: For biological experiments, it is recommended to prepare organic solvent-free aqueous

solutions by directly dissolving the crystalline solid in aqueous buffers. The solubility of

Ceftriaxone sodium in Phosphate Buffered Saline (PBS) at pH 7.2 is approximately 10 mg/mL.

[5]
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Q4: How does pH affect the stability and degradation of Ceftriaxone sodium in aqueous

solutions?

A: The stability of Ceftriaxone sodium in aqueous solutions is pH-dependent. The optimal pH

for stability is around 7.5.[6] Degradation occurs more rapidly at lower or higher pH levels.[6][7]

For instance, at a pH of 5.5, degradation is significantly faster.[7]

Q5: How does temperature influence the solubility of Ceftriaxone sodium?

A: The solubility of Ceftriaxone disodium salt hemiheptahydrate increases with a rise in

temperature in both water and mixed solvent systems.[4] For example, in water-ethanol

mixtures, solubility increases as the temperature is raised from 10°C to 30°C.[4]

Q6: How long are aqueous solutions of Ceftriaxone sodium stable?

A: The stability of reconstituted Ceftriaxone sodium solutions depends on the diluent,

concentration, and storage temperature. It is generally recommended not to store aqueous

solutions for more than one day for biological experiments.[5] Solutions in sterile water (100

mg/mL) are stable for 2 days at 25°C and 10 days at 4°C.[8] Lower storage temperatures

improve the chemical stability.[9]

Q7: Can Ceftriaxone sodium precipitate out of solution?

A: Yes, precipitation can occur, particularly in the presence of calcium-containing solutions.[1]

[2][8] It is incompatible with solutions like Ringer's injection.[8]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://dspace.nm-aist.ac.tz/server/api/core/bitstreams/db5adda5-0dbd-45d4-ab4b-31f12bb40736/content
https://dspace.nm-aist.ac.tz/server/api/core/bitstreams/db5adda5-0dbd-45d4-ab4b-31f12bb40736/content
https://www.walshmedicalmedia.com/open-access/in-vitro-ceftriaxone-stability-at-newborns-rectal-ph-assessed-by-uv-and-hplc-methods-2153-2435-1000393.pdf
https://www.walshmedicalmedia.com/open-access/in-vitro-ceftriaxone-stability-at-newborns-rectal-ph-assessed-by-uv-and-hplc-methods-2153-2435-1000393.pdf
https://www.benchchem.com/product/b194002
https://www.benchchem.com/product/b194002
https://cdn.caymanchem.com/cdn/insert/18866.pdf
https://publications.ashp.org/previewpdf/book/9781585286850/ch82.xml?pdfJsInlineViewToken=73634258&inlineView=true
https://www.researchgate.net/publication/262516373_Chemical_stability_of_ceftriaxone_by_a_validated_stability-indicating_liquid_chromatographic_method
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=473ab78d-5015-4a4a-8a2c-8f594b8de41d
https://www.drugs.com/pro/ceftriaxone.html
https://publications.ashp.org/previewpdf/book/9781585286850/ch82.xml?pdfJsInlineViewToken=73634258&inlineView=true
https://publications.ashp.org/previewpdf/book/9781585286850/ch82.xml?pdfJsInlineViewToken=73634258&inlineView=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem Possible Cause(s) Recommended Solution(s)

Ceftriaxone sodium is not

dissolving or dissolving slowly.

- The concentration is too high

for the chosen solvent. - The

temperature of the solvent is

too low. - The powder has a

low specific surface area.[10] -

Inappropriate pH of the buffer.

- Increase the volume of the

solvent. - Gently warm the

solution. Solubility generally

increases with temperature.[4]

- If possible, use a preparation

with a higher specific surface

area. - Adjust the pH of the

buffer towards the optimal

stability range (around pH 7.5),

if compatible with your

experiment.[6]

The solution has turned a dark

yellow or amber color.

- This can be a normal

characteristic of Ceftriaxone

sodium solutions, with the

color depending on the storage

time, concentration, and

diluent.[1][2] - Darkening may

also indicate degradation over

time.

- If the solution is freshly

prepared, the color is likely

normal. - If the solution has

been stored, especially at

room temperature, consider

preparing a fresh solution as

degradation may have

occurred.

A precipitate has formed in the

solution.

- The solution is

supersaturated. - The

presence of incompatible ions,

such as calcium.[1][2] - The

temperature of the solution has

decreased.

- Ensure you are not

exceeding the solubility limit for

the given solvent and

temperature. - Avoid using

calcium-containing diluents like

Ringer's solution.[8] - If the

solution was warmed to

dissolve the compound, some

may precipitate upon cooling.

Try to maintain a constant

temperature.

The experimental results are

inconsistent.

- Degradation of Ceftriaxone

sodium in the solution. - The

pH of the buffer is not optimal

for stability.

- Prepare fresh solutions for

each experiment. It is not

recommended to store

aqueous solutions for more
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than a day.[5] - Use a buffer

with a pH that balances

solubility and stability for your

specific application. A pH

around 7.5 is ideal for stability.

[6]

Data Summary
Solubility of Ceftriaxone Sodium in Various Solvents

Solvent Solubility Reference

Water Readily soluble [1][2][4]

Phosphate Buffered Saline

(PBS, pH 7.2)
Approximately 10 mg/mL [4][5]

Methanol Sparingly soluble [1][2][4]

Ethanol Very slightly soluble [1][2][3]

DMSO Sparingly soluble [5]

Dimethyl formamide Sparingly soluble [5]

Stability of Reconstituted Ceftriaxone Sodium Solutions

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://cdn.caymanchem.com/cdn/insert/18866.pdf
https://dspace.nm-aist.ac.tz/server/api/core/bitstreams/db5adda5-0dbd-45d4-ab4b-31f12bb40736/content
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=473ab78d-5015-4a4a-8a2c-8f594b8de41d
https://www.drugs.com/pro/ceftriaxone.html
https://www.benchchem.com/product/b194002
https://www.benchchem.com/product/b194002
https://cdn.caymanchem.com/cdn/insert/18866.pdf
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=473ab78d-5015-4a4a-8a2c-8f594b8de41d
https://www.drugs.com/pro/ceftriaxone.html
https://www.benchchem.com/product/b194002
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=473ab78d-5015-4a4a-8a2c-8f594b8de41d
https://www.drugs.com/pro/ceftriaxone.html
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2018-11-6-1
https://cdn.caymanchem.com/cdn/insert/18866.pdf
https://cdn.caymanchem.com/cdn/insert/18866.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10753623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diluent Concentration
Storage
Temperature

Stability Reference

Sterile water for

injection
100 mg/mL 25°C 2 days [8]

Sterile water for

injection
100 mg/mL 4°C 10 days [8]

Dextrose 5% 100 mg/mL 25°C 3 days [3]

Dextrose 5% 100 mg/mL 4°C 10 days [3]

Lidocaine 2% 100 mg/mL 25°C 8 hours [3]

Lidocaine 2% 100 mg/mL 4°C 8 days [3]

Experimental Protocols
Protocol: Determination of Ceftriaxone Sodium
Solubility by the Shake-Flask Method
This protocol outlines a standard procedure for determining the solubility of Ceftriaxone sodium

in a specific aqueous buffer.

Materials:

Ceftriaxone sodium powder

Selected aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.2)

Volumetric flasks

Scintillation vials or other suitable sealed containers

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Centrifuge
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HPLC or UV-Vis spectrophotometer for concentration analysis

Syringe filters (e.g., 0.22 µm)

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of Ceftriaxone sodium powder to a series of vials containing a

known volume of the selected buffer. The amount should be sufficient to ensure that

undissolved solid remains after equilibration.

Equilibration:

Seal the vials to prevent solvent evaporation.

Place the vials in an orbital shaker or on a magnetic stirrer at a constant temperature (e.g.,

25°C).

Agitate the samples for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is

reached.

Phase Separation:

After equilibration, allow the samples to stand undisturbed for a period to allow the excess

solid to settle.

Alternatively, centrifuge the samples at a high speed to pellet the undissolved solid.

Sample Collection and Dilution:

Carefully withdraw an aliquot of the clear supernatant using a syringe.

Immediately filter the aliquot through a syringe filter to remove any remaining

microparticles.

Accurately dilute the filtered supernatant with the buffer to a concentration within the linear

range of the analytical method.
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Concentration Analysis:

Determine the concentration of Ceftriaxone sodium in the diluted samples using a

validated HPLC or UV-Vis spectrophotometric method.

Calculation:

Calculate the solubility of Ceftriaxone sodium in the buffer by multiplying the measured

concentration by the dilution factor.

The experiment should be performed in triplicate to ensure reproducibility.
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Caption: Workflow for Preparing a Ceftriaxone Sodium Solution.
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Ceftriaxone Sodium Not Dissolving

Is the concentration too high?

Reduce concentration or
increase solvent volume.

Yes

Is the solution at room temperature?

No

Gently warm the solution.

No

Are you using a calcium-containing buffer?

Yes

Use a calcium-free buffer
(e.g., PBS).

Yes

Consult further documentation.

No

Click to download full resolution via product page

Caption: Troubleshooting Decision Tree for Solubility Issues.
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Caption: Factors Influencing Ceftriaxone Sodium Solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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